Dexamethasone-d4
Overview
Description
Dexamethasone-d4 contains four deuterium atoms at the 4, 6, 21, and 21 positions. It is intended for use as an internal standard for the quantification of dexamethasone by GC- or LC-MS. Dexamethasone is a synthetic glucocorticoid that binds the human glucocorticoid receptor with a higher affinity than a natural ligand, cortisol (Kd = 5 nM versus 17 nM, respectively). Through receptor activation, dexamethasone has both transactivating and transrepressing effects on gene expression, producing, in general, anti-inflammatory results.
Scientific Research Applications
Cognitive Effects of Prenatal Dexamethasone Therapy
Dexamethasone has been studied for its prenatal use in preventing virilization in female fetuses at risk of congenital adrenal hyperplasia (CAH). An observational study from Sweden assessed the long-term cognitive effects of prenatal dexamethasone therapy in healthy children who were exposed to the drug but did not benefit from it. The study found that early prenatal exposure to dexamethasone negatively affects cognitive functions in healthy girls, indicating potential risks associated with its use in the context of CAH (Wallensteen et al., 2016).
Impact on Mesenchymal Stromal Cells
Research on mesenchymal stromal cells (MSC) from human umbilical cord has shown that different concentrations of dexamethasone can have diverse effects on MSC proliferation and apoptosis. It also affects the pattern of cytokine expression of MSC and impairs their immunosuppression on peripheral blood mononuclear cells. This indicates that low doses of dexamethasone favor MSC expansion in vitro and protect against apoptosis, but high doses may not be suitable for MSC pre-treatment in the context of immunologic disease treatment (Wang et al., 2012).
Neurodevelopmental Implications
The use of synthetic glucocorticoid dexamethasone in premature infants to reduce chronic lung disease morbidity raises concerns about long-term neurodevelopmental outcomes. Though the study doesn't specify the detailed effects, it implies that the drug's use in neonatal care requires cautious evaluation considering potential impacts on neurodevelopment (Lin, Huang, & Hsu, 2006).
Teratogenic Effects on Chick Embryos
Dexamethasone's teratogenic effects were evaluated in early chick embryos, revealing that it leads to craniofacial developmental defects and possibly embryo demise. The study demonstrated that dexamethasone represses the production of certain cranial neural crest cells and promotes cell apoptosis, providing experimental evidence of the teratogenic impact of dexamethasone treatment during embryogenesis (Cheng et al., 2017).
Dexamethasone in Cancer Chemo-Immunotherapy
In the context of cancer patients undergoing chemotherapy, dexamethasone has shown substantial immunomodulatory effects. It causes a large-scale lymphodepletive effect, particularly affecting CD4+ T cells, and induces proportional changes in dendritic cell subtypes. These findings are crucial for designing future studies involving dexamethasone in chemoimmunotherapy strategies (Cook et al., 2015).
properties
Product Name |
Dexamethasone-d4 |
|---|---|
Molecular Formula |
C22H25D4FO5 |
Molecular Weight |
396.5 |
InChI |
InChI=1S/C22H29FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1/i4D,9D,11D2/t4?,12-,15+,16+,17+,19+,20+,21+,22+ |
InChI Key |
UREBDLICKHMUKA-SOEBWSEYSA-N |
SMILES |
O=C1C=C[C@@]2(C)C(C([2H])C[C@]3([H])[C@]2(F)[C@@H](O)C[C@@]4(C)[C@@]3([H])C[C@@H](C)[C@]4(O)C(C([2H])([2H])O)=O)=C1[2H] |
synonyms |
9-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione-4,6,21,21-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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